Cas no 1261935-05-0 (5-(3-Carboxy-4-chlorophenyl)-2-chloroisonicotinic acid)

• Product Name: 5-(3-Carboxy-4-chlorophenyl)-2-chloroisonicotinic acid
• CAS No: 1261935-05-0
• MF: C₁₃H₇Cl₂NO₄
• MW: 312.104981660843
• MDL: MFCD18318346
• CID: 2764522
• PubChem ID: 53224272
• Update Time: 2025-07-31

5-(3-Carboxy-4-chlorophenyl)-2-chloroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40688220
• 5-(3-CARBOXY-4-CHLOROPHENYL)-2-CHLOROISONICOTINIC ACID
• MFCD18318346
• 5-(3-Carboxy-4-chlorophenyl)-2-chloroisonicotinic acid, 95%
• 1261935-05-0
• 5-(3-Carboxy-4-chlorophenyl)-2-chloroisonicotinic acid

• MDL： MFCD18318346
• Inchi： 1S/C13H7Cl2NO4/c14-10-2-1-6(3-8(10)13(19)20)9-5-16-11(15)4-7(9)12(17)18/h1-5H,(H,17,18)(H,19,20)
• InChI Key： DJEZVOWUBRDQSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=NC(=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 310.9752131Da
• Monoisotopic Mass: 310.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines